Cas no 1797176-08-9 (N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide)

• Product Name: N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide
• CAS No: 1797176-08-9
• MF: C₁₈H₂₆N₂O₄S
• MW: 366.475043773651
• CID: 5369813
• Update Time: 2025-06-09

N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-methylpropylsulfonyl)piperidin-1-yl]-2-oxoethyl]benzamide
• N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide

• Inchi： 1S/C18H26N2O4S/c1-14(2)13-25(23,24)16-8-10-20(11-9-16)17(21)12-19-18(22)15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3,(H,19,22)
• InChI Key： LPIBLCWFTQIYHG-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC(S(CC(C)C)(=O)=O)CC1)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 366.161
• Monoisotopic Mass: 366.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2

Additional information on N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide

Professional Introduction to N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide (CAS No. 1797176-08-9)

N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide, a compound with the CAS number 1797176-08-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The molecular structure of N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide features a benzamide core linked to a piperidine ring substituted with a 2-methylpropanesulfonyl group. This arrangement contributes to the molecule's ability to interact with biological targets in a highly specific manner. The benzamide moiety is known for its role in drug design, often serving as a pharmacophore due to its ability to form hydrogen bonds with biological molecules. In contrast, the piperidine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. The presence of the 2-methylpropanesulfonyl group in N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide introduces additional functional properties that can modulate its biological activity. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, and the structural modifications observed in this compound may lead to enhanced efficacy and reduced side effects compared to existing drugs.

The synthesis of N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidine ring necessitates careful consideration of stereochemistry to ensure the correct isomer is obtained. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and purity, which is crucial for subsequent biological evaluation.

In the realm of drug discovery, computational modeling plays an increasingly pivotal role. Molecular docking studies have been employed to predict the binding interactions between N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide and various biological targets. These simulations have provided valuable insights into how the compound might interact with proteins and enzymes involved in disease pathways. For instance, research suggests that this molecule may inhibit key enzymes implicated in cancer progression by binding to their active sites and disrupting normal cellular processes.

The pharmacokinetic properties of N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preliminary studies indicate that this compound exhibits favorable pharmacokinetic profiles, including reasonable solubility and bioavailability, which are critical factors for successful drug development.

One of the most exciting aspects of N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide is its potential application in addressing unmet medical needs. Researchers are exploring its efficacy in treating conditions such as inflammation and neurodegenerative diseases. The compound's ability to modulate biological pathways suggests that it could serve as a lead molecule for the development of new therapies targeting these disorders.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, N-{2-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-2-oxoethyl}benzamide is being evaluated in preclinical studies to assess its potential as a therapeutic agent. These studies aim to gather comprehensive data on its safety profile and biological activity before it can be considered for human testing.

Collaborations between academic institutions and pharmaceutical companies are crucial for advancing compounds like N-{[1797176]}. Such partnerships leverage expertise from multiple disciplines, including chemistry, biology, and pharmacology, to accelerate the drug discovery process. By combining experimental data with computational predictions, researchers can more efficiently identify promising candidates for further development.

The future of pharmaceutical innovation relies on our ability to develop new molecules with improved therapeutic profiles. N-{[1797176]}, with its unique structural features and promising biological activity, represents a significant step forward in this endeavor. Continued research into this compound will not only enhance our understanding of its mechanisms but also pave the way for novel treatments that address critical health challenges.